4-{[(2,4-dimethylphenyl)amino]sulfonyl}-2-thiophenecarboxamide

• IUPAC Name: 4-[(2,4-dimethylphenyl)sulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H14N2O3S2/c1-8-3-4-11(9(2)5-8)15-20(17,18)10-6-12(13(14)16)19-7-10/h3-7,15H,1-2H3,(H2,14,16)
• InChI Key: CLLQCSXDZCQWOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=CSC(=C2)C(=O)N)C
• Molecular Formula: C13H14N2O3S2
• Molecular Weight: 310.4 g/mol

Description

4-{[(2,4-dimethylphenyl)amino]sulfonyl}-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C13H14N2O3S2 and its molecular weight is 310.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 310.04458466 g/mol and the complexity rating of the compound is 461. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Reactivity and Synthesis

Research on thiophene sulfonyl derivatives, such as the one , has shown a wide range of reactivities and applications in synthetic chemistry. For example, thiophene-2-sulfonyl chloride reacts with amines, hydrazine, and sodium azide, leading to the formation of hydrazones and azides. These derivatives find use in further chemical transformations and synthesis of complex molecules. The study by Cremlyn et al. (1981) delves into the reactions of thiophene sulfonyl chlorides with various reagents, highlighting the potential of these compounds in synthetic organic chemistry and material science due to their versatile reactivity (Cremlyn, Goulding, Swinbourne, & Yung, 1981).

Material Science and Polymer Research

In the field of material science, thiophene and its derivatives have been utilized in the synthesis of polymers with specific properties. For instance, Pomerantz et al. (2002) explored the synthesis and solid-state structures of dimethyl 2,2'-bithiophenedicarboxylates, which are crucial for developing materials with desired electronic and mechanical properties. Such materials have applications in electronics, coatings, and as components in advanced composite materials (Pomerantz, Amarasekara, & Rasika Dias, 2002).

Analytical Chemistry Applications

Additionally, derivatives of thiophene sulfonyl compounds have been used in analytical chemistry. For example, 4'-Dimethylaminoazobenzene-4-sulfonyl chloride serves as a chromophoric reagent for detecting amino acids at picomole levels, indicating the utility of such compounds in high-performance liquid chromatography (HPLC) for the analysis of proteins and peptides. This application is crucial for biochemical research and pharmaceutical development, as detailed by Malencik, Zhao, and Anderson (1990) in their study on the resolution and analysis of modified amino acids (Malencik, Zhao, & Anderson, 1990).